Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide

• IUPAC Name: tert-butyl (4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(6-nitrobenzotriazol-1-yl)-5-sulfanylidenepentanoate
• InChI: InChI=1S/C20H27N5O6S/c1-19(2,3)30-16(26)10-9-14(21-18(27)31-20(4,5)6)17(32)24-15-11-12(25(28)29)7-8-13(15)22-23-24/h7-8,11,14H,9-10H2,1-6H3,(H,21,27)/t14-/m0/s1
• InChI Key: KNQVOLPOFFPWQL-AWEZNQCLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C(=S)N1C2=C(C=CC(=C2)[N+](=O)[O-])N=N1)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)CC[C@@H](C(=S)N1C2=C(C=CC(=C2)[N+](=O)[O-])N=N1)NC(=O)OC(C)(C)C
• Molecular Formula: C20H27N5O6S
• DSSTOX Substance ID: DTXSID90719331
• Molecular Weight: 465.5 g/mol
• CAS RN: 184951-90-4

Description

Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is primarily used as a reagent for peptide synthesis and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide acts as an activator for carboxylic acids by forming stable intermediates that can be easily coupled with amino acids. This compound also facilitates the formation of peptide bonds and has shown to improve the yield and purity of synthesized peptides.
Biochemical and Physiological Effects:
Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide has been shown to exhibit minimal cytotoxicity and has no significant effect on cell viability. This compound has also been reported to have low immunogenicity, making it an ideal reagent for peptide synthesis and other biochemical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide is its ability to activate carboxylic acids and form stable intermediates, leading to higher yields and purity of synthesized peptides. However, the use of this compound requires the presence of a base such as DIPEA, which can sometimes lead to undesirable side reactions. Additionally, the synthesis of Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide can be time-consuming and requires specialized equipment.

Future Directions

There are several future directions for the use of Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide in scientific research. One potential area of interest is the synthesis of cyclic peptides and peptidomimetics, which have shown promising results in drug discovery and development. Additionally, the use of Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide in combination with other reagents and techniques may lead to the development of new and improved methods for peptide synthesis. Finally, further studies are needed to investigate the potential applications of Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide in various biochemical and physiological studies.

Synthesis Methods

The synthesis of Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide involves the reaction of Boc-ThionoGlu(OtBu)-OH with 6-nitrobenzotriazole-1-yl-oxy-tris-pyrrolidino-phosphonium hexafluorophosphate (PyBOP) in the presence of a base such as diisopropylethylamine (DIPEA). The resulting product is a white crystalline powder that is soluble in common organic solvents.

Scientific Research Applications

Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide has been extensively used in peptide synthesis due to its ability to activate carboxylic acids and form stable intermediates. This compound has also shown potential in the synthesis of cyclic peptides and peptidomimetics. Additionally, Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide has been employed in various biochemical and physiological studies to investigate the structure-activity relationships of peptides.